![molecular formula C12H16N6OS B2679107 N-((4-(dimethylamino)-6-methylpyrimidin-2-yl)methyl)-4-methyl-1,2,3-thiadiazole-5-carboxamide CAS No. 1797250-14-6](/img/structure/B2679107.png)
N-((4-(dimethylamino)-6-methylpyrimidin-2-yl)methyl)-4-methyl-1,2,3-thiadiazole-5-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
The compound “N-((4-(dimethylamino)-6-methylpyrimidin-2-yl)methyl)-4-methyl-1,2,3-thiadiazole-5-carboxamide” is a complex organic molecule. Unfortunately, there is limited information available about this specific compound . It’s worth noting that compounds with similar structures, such as 4-Dimethylaminopyridine (DMAP), are known to be more basic than pyridine due to the resonance stabilization from the NMe2 substituent .
Scientific Research Applications
- Organic NLO (nonlinear optical) materials play a crucial role in optical signal-processing devices. The compound you mentioned has been studied for its second-order nonlinear-optical coefficients. Specifically, the as-grown bulk N-benzyl-2-methyl-4-nitroaniline (BNA) crystal has been characterized, and its NLO properties quantitatively determined .
- While not directly related to the compound’s optical properties, 4-N,N-dimethylaminopyridine (DMAP) has been used as a catalyst in selective oxidation reactions. DMAP, in combination with benzyl bromide, promotes the oxidation of methyl aromatics .
- Researchers have designed novel binary composite films to address this issue. These films combine DAST with other materials to enhance conductivity and improve processability .
Nonlinear Optical Materials
Catalysis and Organic Synthesis
Composite Films for Improved Conductivity
properties
IUPAC Name |
N-[[4-(dimethylamino)-6-methylpyrimidin-2-yl]methyl]-4-methylthiadiazole-5-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H16N6OS/c1-7-5-10(18(3)4)15-9(14-7)6-13-12(19)11-8(2)16-17-20-11/h5H,6H2,1-4H3,(H,13,19) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZPPLNXGPEHQCNJ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=NC(=N1)CNC(=O)C2=C(N=NS2)C)N(C)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H16N6OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
292.36 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-((4-(dimethylamino)-6-methylpyrimidin-2-yl)methyl)-4-methyl-1,2,3-thiadiazole-5-carboxamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.